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Get Quote

The following table summarizes the optimized chromatographic conditions for the separation of

ertugliflozin and its five degradation products, achieving a rapid analysis in 4 minutes [1] [2].

Parameter Description

Column Waters Acquity UPLC BEH C18 (50 × 2.1 mm, 1.7 µm) [1] [2]

Mobile Phase A 0.1% Formic acid in water [1] [2]

Mobile Phase B 0.1% Formic acid in acetonitrile [1] [2]

Gradient Program Time (min)/%B: 0/3, 0.5/3, 2.5/98, 3.5/98, 3.6/3, 4/3 [1] [2]

Flow Rate 0.4 mL/min [1] [2]

Column Temperature 35 °C [1] [2]

Injection Volume 0.5 µL [1] [2]

Sample Temperature 10 °C [1] [2]

Run Time 4.0 min [1] [2]

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 7 Tech Support

https://www.smolecule.com/products/s002102?utm_src=pdf-body
https://www.smolecule.com/products/s002102?utm_src=pdf-interest
https://www.smolecule.com/products/s002102?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10257675/
https://www.nature.com/articles/s41598-023-36289-9
https://pmc.ncbi.nlm.nih.gov/articles/PMC10257675/
https://www.nature.com/articles/s41598-023-36289-9
https://pmc.ncbi.nlm.nih.gov/articles/PMC10257675/
https://www.nature.com/articles/s41598-023-36289-9
https://pmc.ncbi.nlm.nih.gov/articles/PMC10257675/
https://www.nature.com/articles/s41598-023-36289-9
https://pmc.ncbi.nlm.nih.gov/articles/PMC10257675/
https://www.nature.com/articles/s41598-023-36289-9
https://pmc.ncbi.nlm.nih.gov/articles/PMC10257675/
https://www.nature.com/articles/s41598-023-36289-9
https://pmc.ncbi.nlm.nih.gov/articles/PMC10257675/
https://www.nature.com/articles/s41598-023-36289-9
https://pmc.ncbi.nlm.nih.gov/articles/PMC10257675/
https://www.nature.com/articles/s41598-023-36289-9
https://pmc.ncbi.nlm.nih.gov/articles/PMC10257675/
https://www.nature.com/articles/s41598-023-36289-9
https://pmc.ncbi.nlm.nih.gov/articles/PMC10257675/
https://www.nature.com/articles/s41598-023-36289-9
https://www.smolecule.com/products/s002102?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Mass spectrometric detection was performed using a single quadrupole mass detector with an electrospray

ionization (ESI) source. The method utilized dual polarity (positive and negative mode) with a scan range

from 100 to 1200 Daltons (Da). Key source parameters included a desolvation temperature of 350 °C, a

desolvation gas flow of 700 L/h, and a cone gas flow of 60 L/h [1] [2].

For definitive structural characterization, High-Resolution Mass Spectrometry (HRMS) was employed

using a Thermo Q Exactive Orbitrap mass spectrometer. The system was operated with a spray voltage of 3.5

kV, capillary temperature of 270 °C, and auxiliary gas heater temperature of 440 °C [1] [2].

Identified Degradation Products

Forced degradation studies conducted as per ICH guidelines revealed that ertugliflozin is relatively stable

under thermal, photolytic, and alkaline hydrolysis conditions but undergoes significant degradation under

acidic and oxidative stress [1] [2]. The following table lists the five novel degradation products (DPs)

identified and characterized.

Degradation
Product

Stress
Condition

Molecular Formula
[M+H]+ m/z
Calculated

[M+H]+ m/z
Observed

Mass
Error
(ppm)

DP-1 Acid

Hydrolysis

C~25~H~30~ClNO~8~ 508.1738 508.1724 -1.77 [1]

DP-2 Acid

Hydrolysis

C~21~H~19~ClO~4~ 371.1050 371.1037 -2.05 [1]

DP-3 Acid

Hydrolysis

C~23~H~21~ClO~5~ 413.1156 413.1139 -2.82 [1]

DP-4 Acid

Hydrolysis

C~21~H~18~Cl~2~O~3~ 389.0711 389.0694 -2.95 [1]

DP-5 Oxidative

Hydrolysis

C~20~H~21~ClO~7~ 409.1054 409.1037 -2.92 [1]
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Experimental Protocol

This section provides a step-by-step protocol for conducting forced degradation studies and analyzing the

products based on the cited research [1] [2] [3].

Materials and Reagents

API: Ertugliflozin active pharmaceutical ingredient (API).
Chemicals: Hydrochloric acid (HCl), sodium hydroxide (NaOH), hydrogen peroxide (H~2~O~2~)

(30%), all analytical grade.
Solvents: Acetonitrile (HPLC grade), formic acid (LC-MS grade).

Water: Milli-Q water or equivalent.

Forced Degradation Studies

Prepare separate stress conditions as follows. The specific concentrations and durations should be optimized

to achieve 10-20% degradation.

Acid Hydrolysis: Treat ertugliflozin with 0.1-1.0 M HCl at room temperature or elevated
temperatures (e.g., 60°C) for a specified time.

Oxidative Hydrolysis: Treat ertugliflozin with 1-3% H~2~O~2~ at room temperature for a specified
time.

Neutral & Base Hydrolysis: Treat with water and 0.1-1.0 M NaOH, respectively.
Thermal & Photolytic Stress: Expose the solid API to dry heat (e.g., 105°C) and UV/visible light as

per ICH Q1B.

Quenching:

Acidic Samples: Neutralize with a saturated solution of ammonium carbonate ((NH~4~)~2~CO~3~)

[3].
Oxidative Samples: Dilute with the mobile phase to stop the reaction [3].

Sample Preparation

Dissolve and dilute the stressed samples (and a control) in a 1:1 (v/v) mixture of water and
acetonitrile to achieve a final concentration of approximately 1 mg/mL of ertugliflozin [1] [2].
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Filter the solutions through a 0.22 µm membrane filter before UHPLC injection.

UHPLC-MS Analysis

Follow the chromatographic and mass spectrometric conditions listed in the methodology table

above.
Use the described gradient for elution.

Degradant Isolation and Characterization

Isolation: Isolate individual degradation products from the bulk degradation mixture using semi-
preparative HPLC (e.g., Luna C18 column, 150 x 25 mm, 5 µm). Collect pure fractions and lyophilize

[1] [3].
Structural Elucidation: Characterize the isolated solids using a combination of techniques:

HRMS: For accurate mass and fragmentation patterns [1] [2].
NMR Spectroscopy: Record 1H, 13C, and 2D NMR (e.g., in DMSO-d6) for definitive structural

confirmation [1] [2].
FT-IR: To identify functional groups [1] [2].

Workflow and Degradation Pathway Visualization

The following diagrams outline the overall experimental workflow and the logical relationship between

stress conditions and the resulting degradation products.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10257675/
https://www.researchsquare.com/article/rs-2480215/v1
https://pmc.ncbi.nlm.nih.gov/articles/PMC10257675/
https://www.nature.com/articles/s41598-023-36289-9
https://pmc.ncbi.nlm.nih.gov/articles/PMC10257675/
https://www.nature.com/articles/s41598-023-36289-9
https://pmc.ncbi.nlm.nih.gov/articles/PMC10257675/
https://www.nature.com/articles/s41598-023-36289-9
https://www.smolecule.com/products/s002102?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: Ertugliflozin API

Forced Degradation

UHPLC-MS Analysis

Isolation (Prep-HPLC)

Structural Characterization
(HRMS, NMR, IR)

Click to download full resolution via product page

Ertugliflozin (C22H25ClO7)

Acid Hydrolysis Oxidative Stress

DP-1 (C25H30ClNO8) DP-2 (C21H19ClO4) DP-3 (C23H21ClO5) DP-4 (C21H18Cl2O3) DP-5 (C20H21ClO7)

Click to download full resolution via product page

Conclusion
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The developed UHPLC-MS method is a robust, stability-indicating tool capable of separating ertugliflozin

from its five novel degradation products in a short 4-minute runtime [1] [2]. The application of hyphenated

techniques like HRMS and NMR provides concrete structural confirmation of the degradants, which is

crucial for understanding drug stability and developing safe pharmaceutical products.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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